Cas no 98499-03-7 (3-Hexanone, 6-hydroxy-)

• Product Name: 3-Hexanone, 6-hydroxy-
• CAS No: 98499-03-7
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 750585
• PubChem ID: 13510025
• Update Time: 2025-04-19

3-Hexanone, 6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 6-hydroxy-
• 6-hydroxyhexan-3-one
• DTXSID30542589
• SCHEMBL98269
• 4-oxohexanol
• 98499-03-7
• AKOS017978019

• Inchi： 1S/C6H12O2/c1-2-6(8)4-3-5-7/h7H,2-5H2,1H3
• InChI Key： APQMHEQLBDXGMP-UHFFFAOYSA-N
• SMILES： OCCCC(CC)=O

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols